Cas no 2680693-37-0 (2,5-dimethyl-4-{(prop-2-en-1-yloxy)carbonylamino}thiophene-3-carboxylic acid)

• Product Name: 2,5-dimethyl-4-{(prop-2-en-1-yloxy)carbonylamino}thiophene-3-carboxylic acid
• CAS No: 2680693-37-0
• MF: C₁₁H₁₃NO₄S
• MW: 255.29022192955
• CID: 5647448
• PubChem ID: 165917439
• Update Time: 2025-06-08

2,5-dimethyl-4-{(prop-2-en-1-yloxy)carbonylamino}thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28279903
• 2680693-37-0
• 2,5-dimethyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}thiophene-3-carboxylic acid
• 2,5-dimethyl-4-{(prop-2-en-1-yloxy)carbonylamino}thiophene-3-carboxylic acid

• Inchi： 1S/C11H13NO4S/c1-4-5-16-11(15)12-9-7(3)17-6(2)8(9)10(13)14/h4H,1,5H2,2-3H3,(H,12,15)(H,13,14)
• InChI Key： CULPWAPUWYXEMN-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(=O)O)C(=C1C)NC(=O)OCC=C

Computed Properties

• Exact Mass: 255.05652907g/mol
• Monoisotopic Mass: 255.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 104Ų

Additional information on 2,5-dimethyl-4-{(prop-2-en-1-yloxy)carbonylamino}thiophene-3-carboxylic acid

2,5-dimethyl-4-{(prop-2-en-1-yloxy)carbonylamino}thiophene-3-carboxylic acid (CAS No. 2680693-37-0): A Comprehensive Overview

2,5-dimethyl-4-{(prop-2-en-1-yloxy)carbonylamino}thiophene-3-carboxylic acid (CAS No. 2680693-37-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The molecular structure of 2,5-dimethyl-4-{(prop-2-en-1-yloxy)carbonylamino}thiophene-3-carboxylic acid is characterized by a thiophene ring substituted with two methyl groups at positions 2 and 5, and a carboxylic acid group at position 3. The presence of the propenyl ether and carbonyl amine functionalities further enhances its chemical versatility and reactivity. These structural elements contribute to the compound's ability to interact with various biological targets, making it a promising candidate for drug development.

Recent studies have explored the pharmacological properties of 2,5-dimethyl-4-{(prop-2-en-1-yloxy)carbonylamino}thiophene-3-carboxylic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 2,5-dimethyl-4-{(prop-2-en-1-yloxy)carbonylamino}thiophene-3-carboxylic acid has also been investigated for its anti-cancer effects. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The compound's ability to cross cell membranes and target specific intracellular proteins is another factor contributing to its potential therapeutic efficacy. Research has shown that 2,5-dimethyl-4-{(prop-2-en-1-yloxy)carbonylamino}thiophene-3-carboxylic acid can effectively penetrate cancer cells and disrupt the function of critical enzymes involved in cell proliferation and survival. This makes it a valuable lead compound for further optimization and development into a viable drug candidate.

Beyond its direct biological activities, the synthesis of 2,5-dimethyl-4-{(prop-2-en-1-yloxy)carbonylamino}thiophene-3-carboxylic acid has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving Grignard reagents, esterification, and amidation steps. These advancements in synthetic chemistry have facilitated the production of larger quantities of the compound for more extensive preclinical testing.

The safety profile of 2,5-dimethyl-4-{(prop-2-en-1-yloxy)carbonylamino}thiophene-3-carboxylic acid is another critical aspect being evaluated in ongoing research. Preliminary toxicology studies have indicated that the compound exhibits low toxicity at therapeutic concentrations, suggesting a favorable safety margin for potential clinical use. However, further investigations are necessary to fully understand its long-term effects and any potential side effects.

In conclusion, 2,5-dimethyl-4-{(prop-2-en-1-yloxy)carbonylamino}thiophene-3-carboxylic acid (CAS No. 2680693-37-0) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development into novel therapeutic agents. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments in various medical fields.